2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is a useful research compound. Its molecular formula is C20H15F3N6OS and its molecular weight is 444.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
The synthesis of compounds containing the 1,2,4-triazole ring system, similar to the structure of the compound , has garnered significant interest due to their wide range of pharmaceutical activities. These compounds have been synthesized through various methods, including the condensation of triazole-thiols with chloroacetamides in the presence of anhydrous potassium carbonate. The structural elucidation of these compounds involves advanced techniques such as H1NMR, MASS Spectra, IR Spectra, and Elemental Analysis, providing detailed insights into their molecular architecture (B. MahyavanshiJyotindra et al., 2011).
Biological Activities
Compounds structurally related to 2-{[5-(pyridin-3-yl)-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide have shown a range of biological activities. For instance, derivatives of 1,2,4-triazole have been investigated for their anti-microbial, antifungal, and anti-tuberculosis activities, indicating their potential as lead compounds for the development of new therapeutic agents (B. MahyavanshiJyotindra et al., 2011). Furthermore, modifications of certain triazolopyridine acetamides have been explored for their anticancer effects and reduced toxicity, highlighting the therapeutic potential of these compounds in oncology (Xiao-meng Wang et al., 2015).
Pharmacological Potential
The pharmacological exploration of compounds with the 1,2,4-triazole core structure has revealed their potential in various therapeutic areas. For example, the anti-exudative properties of certain pyrolin derivatives indicate their prospective use in treating inflammatory conditions. In one study, 24 new compounds were synthesized, with a significant number showing promising anti-exudative activities, surpassing the reference drug in some cases (N. Chalenko et al., 2019). Additionally, the development of asymmetric bis(s-triazole Schiff-base)s bearing functionalized side-chains has been pursued for their antitumor activities, demonstrating the versatile pharmacological applications of these compounds (Guo-qiang Hu et al., 2008).
properties
IUPAC Name |
2-[(5-pyridin-3-yl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15F3N6OS/c21-20(22,23)15-6-3-7-16(11-15)25-17(30)13-31-19-27-26-18(14-5-4-8-24-12-14)29(19)28-9-1-2-10-28/h1-12H,13H2,(H,25,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZSNHNPNLDCXMT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C=C1)N2C(=NN=C2SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15F3N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.